
Levatin: A Phytochemical Reference Standard
for Research and Drug Development

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Levatin

Cat. No.: B241495 Get Quote

Application Notes and Protocols

Introduction
Levatin is a naturally occurring 18-norclerodane diterpene isolated from the plant Croton

levatii.[1][2] As a purified phytochemical, Levatin serves as an essential reference standard for

researchers, scientists, and drug development professionals. Its well-characterized chemical

structure and purity make it suitable for a variety of applications in phytochemistry, including the

qualitative and quantitative analysis of plant extracts, the validation of analytical methods, and

the investigation of its biological activities. These application notes provide detailed protocols

for the use of Levatin as a reference standard and summarize its known biological activities to

facilitate its use in research and drug discovery.

Physicochemical Properties
A summary of the key physicochemical properties of Levatin is presented in the table below.
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Property Value

Chemical Name (+)-LEVATIN

Synonyms

Spiro[furan-3(2H),6'(7'H)-[1H-

3,9a]methano[3]benzoxepin]-1',2-dione, 5-(3-

furanyl)octahydro-7'-methylene-,

(3S,3'R,5S,5'aS,9'aR)-

CAS Number 140670-84-4

Molecular Formula C₁₉H₂₀O₅

Molecular Weight 328.36 g/mol

Botanical Source Croton levatii[1][2]

Appearance White to off-white solid

Purity ≥98% (as determined by HPLC)

Solubility
Soluble in DMSO, chloroform, dichloromethane,

ethyl acetate, and acetone.[4]

Storage

Store at -20°C for long-term storage. Keep in a

tightly sealed container, protected from light and

moisture.

Applications in Phytochemistry
Levatin is a valuable tool for a range of applications in phytochemical research:

Quantitative Analysis: As a reference standard, Levatin is used to accurately quantify its

content in extracts of Croton species and other related plants using chromatographic

techniques such as High-Performance Liquid Chromatography (HPLC) and Gas

Chromatography-Mass Spectrometry (GC-MS).

Method Validation: It is employed in the validation of analytical methods to ensure accuracy,

precision, linearity, and specificity for the analysis of Levatin and structurally similar

compounds in complex matrices.
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Phytochemical Screening: Levatin can be used as a marker compound in the preliminary

screening of plant extracts to identify the presence of clerodane diterpenes.

Biological Activity Studies: As a purified compound, Levatin is essential for investigating its

pharmacological properties and mechanism of action in various in vitro and in vivo models.

Experimental Protocols
Protocol for Preparation of Levatin Standard Stock and
Working Solutions
This protocol describes the preparation of a standard stock solution and subsequent serial

dilutions to create working standards for calibration curves.

Materials:

Levatin reference standard

HPLC-grade methanol or acetonitrile

Analytical balance

Volumetric flasks (1 mL, 5 mL, 10 mL)

Micropipettes

Procedure:

Stock Solution Preparation (1 mg/mL):

Accurately weigh approximately 1 mg of Levatin reference standard.

Transfer the weighed standard to a 1 mL volumetric flask.

Add a small amount of HPLC-grade methanol or acetonitrile to dissolve the solid

completely.

Bring the volume up to the 1 mL mark with the same solvent.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b241495?utm_src=pdf-body
https://www.benchchem.com/product/b241495?utm_src=pdf-body
https://www.benchchem.com/product/b241495?utm_src=pdf-body
https://www.benchchem.com/product/b241495?utm_src=pdf-body
https://www.benchchem.com/product/b241495?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b241495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stopper the flask and mix thoroughly by inverting several times. This is your 1 mg/mL

stock solution.

Working Solution Preparation:

Prepare a series of working standard solutions by serial dilution of the stock solution. For

example, to prepare a 100 µg/mL solution, transfer 100 µL of the 1 mg/mL stock solution

into a 1 mL volumetric flask and dilute to the mark with the solvent.

Prepare a calibration curve by creating a series of concentrations (e.g., 1, 5, 10, 25, 50,

and 100 µg/mL) from the stock or intermediate dilutions.

Storage: Store the stock and working solutions at 2-8°C, protected from light. It is

recommended to prepare fresh working solutions daily for optimal accuracy.
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Preparation of Standard Solutions

Serial Dilution

Weigh Levatin Standard

Dissolve in Solvent

Dilute to Volume in Volumetric Flask

1 mg/mL Stock Solution

Dilute Stock Solution

Working Standard Solutions
(e.g., 1-100 µg/mL)
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Sample & Standard Preparation

HPLC Analysis

Prepare Levatin Standards

Inject Standards

Prepare Plant Extract

Inject SampleGenerate Calibration Curve

Quantify Levatin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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